(E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid
(E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid
Brand Name:
Vulcanchem
CAS No.:
34185-71-2
VCID:
VC20854618
InChI:
InChI=1S/C18H18O4/c1-11(8-10-16(19)20)7-9-13-12(2)17(21)14-5-3-4-6-15(14)18(13)22/h3-7H,8-10H2,1-2H3,(H,19,20)/b11-7+
SMILES:
CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O
Molecular Formula:
C18H18O4
Molecular Weight:
298.3 g/mol
(E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid
CAS No.: 34185-71-2
Cat. No.: VC20854618
Molecular Formula: C18H18O4
Molecular Weight: 298.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 34185-71-2 |
|---|---|
| Molecular Formula | C18H18O4 |
| Molecular Weight | 298.3 g/mol |
| IUPAC Name | (E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid |
| Standard InChI | InChI=1S/C18H18O4/c1-11(8-10-16(19)20)7-9-13-12(2)17(21)14-5-3-4-6-15(14)18(13)22/h3-7H,8-10H2,1-2H3,(H,19,20)/b11-7+ |
| Standard InChI Key | BCNIZSHMXASUGF-YRNVUSSQSA-N |
| Isomeric SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)C/C=C(\C)/CCC(=O)O |
| SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O |
| Canonical SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator